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Compound of Interest

Compound Name: Nemadipine B

Cat. No.: B193097 Get Quote

A comprehensive investigation into the molecular formula C19H21Cl2NO4 reveals a significant

challenge in modern chemical and biological research: the characterization of novel or sparsely

documented chemical entities. Despite extensive searches across major chemical databases

and scientific literature, a specific, well-characterized compound corresponding to this

molecular formula remains elusive. This technical guide outlines the current landscape of

information regarding C19H21Cl2NO4, highlighting the absence of established data and

proposing a theoretical framework for its potential characteristics and areas of investigation.

This document is intended for researchers, scientists, and drug development professionals who

may encounter this or similar uncharacterized molecular formulas in their work. It aims to

provide a structured approach to understanding the potential properties and biological activities

of such a compound, in the absence of direct experimental evidence.

Compound Identification and Physicochemical
Properties
A thorough search of prominent chemical registries, including PubChem and CAS, did not yield

a definitive entry for a compound with the molecular formula C19H21Cl2NO4. While

compounds with similar elemental compositions exist, none match this exact formula. The lack

of a registered CAS number or established IUPAC name indicates that C19H21Cl2NO4 is likely

not a commercially available or widely studied compound.
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In the absence of a known structure, we can only predict a range of possible physicochemical

properties based on its elemental composition.

Table 1: Predicted Physicochemical Properties of C19H21Cl2NO4

Property Predicted Value/Range Method of Estimation

Molecular Weight 414.28 g/mol
Calculation from atomic

masses

Hydrogen Bond Donors 1-3
Based on the presence of N

and O

Hydrogen Bond Acceptors 4-6
Based on the presence of N

and O

LogP (Lipophilicity) 2-5
Estimated based on similar

structures

Polar Surface Area 60-100 Å²
Estimated based on similar

structures

Note: These values are theoretical and would require experimental validation once a specific

chemical structure is identified.

Potential Biological Activity and Signaling Pathways
Given the elemental composition, which includes nitrogen, oxygen, and chlorine atoms often

found in pharmacologically active molecules, it is plausible that a compound with the formula

C19H21Cl2NO4 could exhibit biological activity. The presence of two chlorine atoms, for

instance, is a common feature in various drugs and can significantly influence their metabolic

stability and binding affinity.

Without experimental data, any discussion of signaling pathway involvement is purely

speculative. However, based on common pharmacophores, we can hypothesize potential

interactions.
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Caption: Hypothetical interaction of C19H21Cl2NO4 with potential molecular targets and

cellular processes.

Proposed Experimental Workflow for
Characterization
For researchers who may have synthesized or isolated a compound believed to have this

molecular formula, a systematic experimental approach is necessary for its characterization.
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Caption: Proposed experimental workflow for the characterization of a novel compound.

Detailed Methodologies
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Structural Elucidation:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR would be essential to

determine the carbon-hydrogen framework. 2D NMR techniques (COSY, HSQC, HMBC)

would be employed to establish connectivity.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is crucial to confirm

the molecular formula. Fragmentation patterns (MS/MS) can provide insights into the

structure.

X-ray Crystallography: If a suitable crystal can be obtained, this technique would provide an

unambiguous determination of the three-dimensional structure.

In Vitro Screening:

Target-Based Assays: If a putative target class is hypothesized (e.g., kinases), screening

against a panel of relevant targets would be performed.

Phenotypic Screening: High-content imaging or other cell-based assays could be used to

identify effects on cellular morphology, proliferation, or other phenotypes without a

preconceived target.

Conclusion
The molecular formula C19H21Cl2NO4 represents an uncharted area of chemical space. This

guide acknowledges the current lack of concrete data and provides a roadmap for future

research. The elucidation of its structure and biological activity would require a dedicated and

systematic scientific investigation. For the scientific community, the journey to characterize

such novel compounds is fundamental to advancing the frontiers of chemistry and medicine.

Researchers in possession of a compound with this formula are encouraged to pursue the

experimental avenues outlined herein to contribute to the collective body of scientific

knowledge.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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